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Compound of Interest

Compound Name: TAN 420C

Cat. No.: B15562817

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

TAN 420C is an antibiotic agent that has demonstrated potent cytotoxic activity, particularly

against lymphocytic leukemia cells.[1][2] Proper dissolution and preparation of TAN 420C are

critical for accurate and reproducible results in in-vitro cell culture experiments. These

application notes provide a detailed protocol for the solubilization and use of TAN 420C in a

research setting. Due to limited specific public data on the solubility of TAN 420C, this protocol

is based on general practices for hydrophobic compounds and information available for

structurally related molecules. A related compound, TAN 420E, is reported to be soluble in

DMSO at less than 1 mg/mL.[3] Therefore, Dimethyl Sulfoxide (DMSO) is the recommended

solvent for preparing a stock solution of TAN 420C.

Physicochemical Properties and Data
The following table summarizes the key information for TAN 420C and provides hypothetical

solubility data for illustrative purposes. Researchers should perform their own solubility tests for

precise measurements.
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Parameter Value Reference/Note

Molecular Formula C₂₉H₄₂N₂O₉ [1]

Molecular Weight 562.65 g/mol [1]

CAS Number 91700-91-3

Appearance White to off-white powder
Typical appearance for purified

small molecules.

Purity >95% by HPLC

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Based on common practice for

hydrophobic compounds and

data for related compounds

like TAN 420E.

Hypothetical Solubility in

DMSO
≥ 10 mg/mL (17.77 mM)

This is a hypothetical value.

Actual solubility should be

determined empirically.

Solubility in Water
Insoluble or very slightly

soluble

Typical for hydrophobic

organic molecules.

Storage of Powder -20°C for up to 3 years

General recommendation for

solid compounds to ensure

stability.

Storage of Solution
-80°C for up to 2 years (in

DMSO)

General recommendation for

stock solutions to minimize

degradation.

Experimental Protocols
1. Preparation of TAN 420C Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of TAN 420C in DMSO.

Materials:

TAN 420C powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing TAN 420C: Carefully weigh the desired amount of TAN 420C powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.63 mg of TAN 420C
(Molecular Weight = 562.65 g/mol ).

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the TAN 420C
powder. For 5.63 mg, add 1 mL of DMSO.

Solubilization: Vortex the solution vigorously until the powder is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may aid in dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Storage: Store the aliquots at -80°C for long-term storage.

2. Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the DMSO stock solution into cell culture medium to

achieve the desired final concentration.

Materials:
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10 mM TAN 420C stock solution in DMSO

Pre-warmed complete cell culture medium (containing serum and other supplements)

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:

Thawing Stock Solution: Thaw one aliquot of the 10 mM TAN 420C stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed complete cell

culture medium to achieve the desired final concentrations. It is crucial to add the DMSO

stock solution to the medium and mix immediately to prevent precipitation.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, as higher concentrations can be toxic to cells.

Example Dilution for a 10 µM Final Concentration:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. This results in a

1:1000 dilution and a final DMSO concentration of 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

TAN 420C) to the cell culture medium as used for the highest concentration of the test

compound. This is essential to distinguish the effects of the compound from the effects of the

solvent.

Immediate Use: Use the freshly prepared working solutions immediately for treating cells. Do

not store diluted solutions in aqueous media for extended periods.

Visualizations
Experimental Workflow for TAN 420C Solution Preparation
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Caption: Workflow for preparing TAN 420C stock and working solutions.
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Hypothetical Signaling Pathway for a Cytotoxic Compound
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Caption: A hypothetical signaling pathway for TAN 420C-induced cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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